Methyl isocyanate

• CAS No.: 624-83-9
• Product Name: Methyl isocyanate
• Molecular Formula: CH3NCO; C2H3NO
• Molecular Weight: 57.05 g/mol
• IUPAC Name: methylimino(oxo)methane
• Standard InChI: InChI=1S/C2H3NO/c1-3-2-4/h1H3
• Standard InChIKey: HAMGRBXTJNITHG-UHFFFAOYSA-N
• SMILES: CN=C=O
• Canonical SMILES: CN=C=O
• Boiling Point: 102 °F at 760 mm Hg (EPA, 1998); 39.5 °C; 39 °C; 102°F; 102-104°F
• Colorform: Colorless liquid
• Density: 0.9599 at 68 °F (EPA, 1998); 0.9230 g/cu cm at 27 °C; Relative density (water = 1): 0.96; 0.96
• Flash Point: 19 °F (EPA, 1998); 19 °F (-7 °C) (Closed cup); -7 °C c.c.; 19°F
• Melting Point: -112 °F (EPA, 1998); -45.0 °C; -45 °C; -80 °C; -112°F; -49°F
• Physical Description: Methyl isocyanate appears as a colorless low-boiling liquid (b.p. 39°C) that is denser than water. Flash point is less than 20° F. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.1 ppm Source/use/other hazard: Intermediate in manufacturing; reacts with H20 (don't use in fire).; VOLATILE COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a sharp, pungent odor.
• Description: Methyl isocyanate appears as a colorless low-boiling liquid (b.p. 39°C) that is denser than water. Flash point is less than 20° F. Very toxic by inhalation. Can be absorbed through the skin. Has a sharp odor, but the sense of smell cannot be relied upon to warn of the presence of vapors at low concentrations. Rate of onset: Immediate Persistence: Minutes to hours Odor threshold: 2.1 ppm Source/use/other hazard: Intermediate in manufacturing; reacts with H20 (don't use in fire).; Methyl isocyanate is a colorless highly flammable liquid that evaporates quickly when exposed to the air. It has a sharp, strong odor. Methyl isocyanate is used in the production of pesticides, polyurethane foam, and plastics.; Methyl isocyanate is the isocyanate that is methane modified by a single isocyanato substituent. It has a role as an apoptosis inducer and an allergen.
• Solubility: Decomposes (NTP, 1992); 10 G/100 ML WATER AT 15 °C; In water, 2.9X10+4 mg/L at 25 °C (est); Solubility in water at 20 °C: reaction; (59°F): 10%
• Synonyms: MIC, Methyl carbamine, Isocyanomethane, Methyl carbonyl amine, Isocyanic acid methyl ester
• Vapor Density: About twice as heavy as air (EPA, 1998) (Relative to Air); 1.42 (AIR= 1); Relative vapor density (air = 1): 2
• Vapor Pressure: 348 mm Hg at 68 °F (EPA, 1998); 348.02 mmHg; 348 mm Hg at 20 °C; Vapor pressure, kPa at 20 °C: 54; 348 mmHg
• PubChem Compound: 12228
• Last Modified: Nov 11 2021